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Compound of Interest

Compound Name: AZ7550 hydrochloride

Cat. No.: B2772567 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
AZ7550 hydrochloride, an active metabolite of the third-generation EGFR tyrosine kinase

inhibitor (TKI) osimertinib (AZD9291)[1][2][3][4][5], is a valuable research tool for investigating

cancer biology. It primarily acts as an inhibitor of Insulin-like Growth Factor 1 Receptor (IGF-

1R) and Epidermal Growth Factor Receptor (EGFR), including various mutant forms.[1][2][5][6]

[7] These application notes provide recommended concentrations for in-vitro studies, detailed

experimental protocols, and an overview of the relevant signaling pathways.

Data Presentation: In-Vitro Efficacy of AZ7550
The effective concentration of AZ7550 varies depending on the cell line and the specific

biological question being addressed. The following tables summarize key quantitative data from

in-vitro studies.

Table 1: IC50 Values for Kinase Inhibition
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Target Kinase IC50 Value Assay Type Reference

IGF-1R 1.6 µM Cell-free [1][2][3][5][6]

MLK1 88 nM Not Specified [6]

ACK1 156 nM Not Specified [6]

ErbB4 195 nM Not Specified [6]

MNK2 228 nM Not Specified [6]

FLT3 302 nM Not Specified [6]

ALK 420 nM Not Specified [6]

Table 2: IC50 Values for Inhibition of EGFR Autophosphorylation in Cellular Assays

Cell Line EGFR Status IC50 Value Reference

PC9
Activating Mutant

(Exon 19 del)
26 nM [1][2][5][6]

H1975
Double Mutant

(L858R/T790M)
45 nM [1][2][5][6]

LoVo Wild-Type 786 nM [1][2][5][6]

Table 3: GI50 Values for Antiproliferative Activity

Cell Line EGFR Status GI50 Value Reference

PC9
Activating Mutant

(Exon 19 del)
15 nM [1][2][6]

H1975
Double Mutant

(L858R/T790M)
19 nM [1][2][6]

Calu3 Wild-Type 537 nM [1][2]
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Experimental Protocols
Preparation of AZ7550 Hydrochloride Stock Solution
Objective: To prepare a high-concentration stock solution of AZ7550 hydrochloride for use in

in-vitro experiments.

Materials:

AZ7550 hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Protocol:

Based on the desired stock concentration (e.g., 10 mM), calculate the required mass of

AZ7550 hydrochloride. For example, for 1 ml of a 10 mM stock solution of AZ7550 (MW:

485.58 g/mol ), 4.86 mg of the compound is needed.

Weigh the calculated amount of AZ7550 hydrochloride powder in a sterile microcentrifuge

tube.

Add the appropriate volume of DMSO to achieve the desired concentration. For a 10 mM

stock, add 1 ml of DMSO to 4.86 mg of AZ7550.

To aid dissolution, vortex the solution and, if necessary, use an ultrasonic bath. For high

concentrations, adjusting the pH to 5 with 1 M HCl may be required.[6]

Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles.

Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[6]

Cell Proliferation/Cytotoxicity Assay (MTT-Based)
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Objective: To determine the antiproliferative or cytotoxic effects of AZ7550 hydrochloride on a

specific cell line.

Materials:

Cancer cell line of interest (e.g., H1975, PC9, Calu3)

Complete cell culture medium

96-well cell culture plates

AZ7550 hydrochloride stock solution

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/ml in PBS)

Solubilization solution (e.g., acidified isopropanol)

Microplate reader

Protocol:

Seed cells in a 96-well plate at a predetermined optimal density and allow them to attach

overnight.

Prepare serial dilutions of AZ7550 hydrochloride in complete cell culture medium from the

stock solution. It is recommended to use a concentration range that brackets the expected

GI50 value (e.g., 1 nM to 10 µM). Include a vehicle control (DMSO) at the same final

concentration as in the drug-treated wells.

Remove the overnight culture medium from the cells and replace it with the medium

containing the different concentrations of AZ7550 hydrochloride.

Incubate the plates for a specified period, typically 72 hours.[1]

After the incubation period, add 20 µl of MTT solution to each well and incubate for 2-4 hours

at 37°C, allowing for the formation of formazan crystals.
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Remove the MTT-containing medium and add 100 µl of the solubilization solution to each

well to dissolve the formazan crystals.

Measure the absorbance at a wavelength of 570 nm using a microplate reader.

Normalize the data to the vehicle-treated control wells and plot the cell viability against the

log of the AZ7550 hydrochloride concentration to determine the GI50 value.

EGFR Phosphorylation Assay (ELISA-Based)
Objective: To assess the inhibitory effect of AZ7550 hydrochloride on EGFR

autophosphorylation.

Materials:

Cancer cell line with known EGFR status (e.g., LoVo)

Serum-free cell culture medium

AZ7550 hydrochloride stock solution

Epidermal Growth Factor (EGF)

Cell lysis buffer

Phosphate-buffered saline (PBS)

EGFR phosphorylation ELISA kit

Microplate reader

Protocol:

Seed cells in appropriate culture plates and grow until they reach 80-90% confluency.

Serum-starve the cells overnight by replacing the complete medium with serum-free

medium.
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Pre-incubate the cells with various concentrations of AZ7550 hydrochloride (or vehicle

control) for 2 hours.

Stimulate the cells with EGF (e.g., 100 ng/ml) for 30 minutes to induce EGFR

phosphorylation.

Wash the cells with cold PBS and then lyse the cells using a suitable lysis buffer.

Clarify the cell lysates by centrifugation.

Determine the concentration of phosphorylated EGFR in the lysates using a specific ELISA

kit according to the manufacturer's instructions.

Normalize the levels of phosphorylated EGFR to the total protein concentration in each

lysate.

Plot the percentage of inhibition of EGFR phosphorylation against the log of the AZ7550
hydrochloride concentration to determine the IC50 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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